Cas no 89239-68-9 (1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-1,5-diethyl-3-methyl-)

• Product Name: 1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-1,5-diethyl-3-methyl-
• CAS No: 89239-68-9
• MF: C₁₀H₁₃ClN₄
• MW: 224.6900203228
• CID: 607307
• PubChem ID: 14006559
• Update Time: 2025-04-19

1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-1,5-diethyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-1,5-diethyl-3-methyl-
• 7-chloro-1,5-diethyl-3-methylpyrazolo[4,3-d]pyrimidine
• SCHEMBL11065438
• 7-Chloro-1,5-diethyl-3-methyl-1H-pyrazolo[4,3-d]pyrimidine
• 7-chloro-1,5-diethyl-3-methyl-pyrazolo[4,3-d]pyrimidine
• DTXSID80554157
• 89239-68-9

• Inchi： 1S/C10H13ClN4/c1-4-7-12-8-6(3)14-15(5-2)9(8)10(11)13-7/h4-5H2,1-3H3
• InChI Key： JHXVVWBUJJWRTB-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C(C)=NN2CC)N=C(CC)N=1

Computed Properties

• Exact Mass: 224.0828741g/mol
• Monoisotopic Mass: 224.0828741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.6Ų